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Compound of Interest

Compound Name: Daspei

Cat. No.: B149288 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Daspei (2-(4-(dimethylamino)styryl)-N-ethylpyridinium iodide) is a fluorescent, lipophilic cationic

dye used for the vital staining of mitochondria in living cells.[1][2][3][4] Its accumulation within

the mitochondria is dependent upon the mitochondrial membrane potential (ΔΨm).[5][6][7]

Healthy, energized mitochondria with a high membrane potential will readily sequester Daspei,
resulting in bright fluorescence. Conversely, depolarized or damaged mitochondria exhibit a

reduced capacity for dye accumulation, leading to a decrease in fluorescence intensity. This

property makes Daspei a valuable tool for assessing mitochondrial function and overall cell

health in real-time. Applications include the study of apoptosis, drug-induced mitochondrial

toxicity, and the screening of compounds that may modulate mitochondrial function.[7][8]

Mechanism of Action
Daspei is a cationic molecule that passively diffuses across the plasma membrane of live cells.

Due to its positive charge, it is electrophoretically driven into the negatively charged

mitochondrial matrix. The extent of its accumulation is directly proportional to the magnitude of

the mitochondrial membrane potential. Consequently, the fluorescence intensity of Daspei
serves as a reliable indicator of mitochondrial energization. A decrease in fluorescence can

signify mitochondrial dysfunction, a key event in early apoptosis and a marker for cellular stress

or toxicity.[5][6]
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Sequestration

Healthy Mitochondrion:
High ΔΨm -> High Daspei Accumulation -> Bright Fluorescence

Unhealthy Mitochondrion:
Low ΔΨm -> Low Daspei Accumulation -> Dim Fluorescence
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Preparation

Staining

Analysis

Prepare 10 mM Daspei
Stock in DMSO

Prepare 5-10 µM Daspei
Working Solution

Incubate Cells with
Working Solution
(10-60 min, 37°C)

Prepare Adherent or
Suspension Cells

Wash Cells 2-3 times
with PBS or Medium

Image with Fluorescence
Microscope

Analyze with
Flow Cytometer
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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